2,4-diethoxy-N-(2-methylphenyl)benzamide

• IUPAC Name: 2,4-diethoxy-N-(2-methylphenyl)benzamide
• InChI: InChI=1S/C18H21NO3/c1-4-21-14-10-11-15(17(12-14)22-5-2)18(20)19-16-9-7-6-8-13(16)3/h6-12H,4-5H2,1-3H3,(H,19,20)
• InChI Key: IQZQACJZUUEWSR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C(=O)NC2=CC=CC=C2C)OCC
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

2,4-Diethoxy-N-(2-methylphenyl)benzamide is a benzamide derivative featuring a 2-methylphenyl group attached to the amide nitrogen and ethoxy substituents at the 2- and 4-positions of the benzoyl ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-diethoxy-N-(2-methylphenyl)benzamide typically involves the reaction of 2,4-diethoxybenzoic acid with 2-methylaniline in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The reaction is usually carried out in an organic solvent like dichloromethane at room temperature. The product is then purified using standard techniques such as recrystallization or column chromatography .

Industrial Production Methods

the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and ensuring the purity of the final product through rigorous quality control measures .

Chemical Reactions Analysis

Types of Reactions

2,4-diethoxy-N-(2-methylphenyl)benzamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert it into amines or other reduced forms.

Substitution: It can undergo nucleophilic substitution reactions, where the ethoxy groups can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like hydroxide ions (OH-) or amines can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction could produce amines .

Scientific Research Applications

2,4-diethoxy-N-(2-methylphenyl)benzamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It has been studied for its potential antioxidant and antibacterial activities.

Medicine: Research has explored its potential as an anti-inflammatory and analgesic agent.

Industry: It is used in the development of new materials and as a precursor in the synthesis of other industrial chemicals

Mechanism of Action

The mechanism of action of 2,4-diethoxy-N-(2-methylphenyl)benzamide involves its interaction with various molecular targets and pathways. For instance, its antioxidant activity is attributed to its ability to scavenge free radicals and chelate metal ions. Its antibacterial activity is believed to result from its interaction with bacterial cell membranes, leading to disruption of membrane integrity and inhibition of bacterial growth .

Comparison with Similar Compounds

Structural and Substituent Analysis

The table below compares 2,4-diethoxy-N-(2-methylphenyl)benzamide with structurally related benzamides, focusing on substituent effects and applications:

Compound Name	Substituents on Benzoyl Ring	N-Substituent	Key Properties/Applications	References
2,4-Diethoxy-N-(2-methylphenyl)benzamide	2,4-diethoxy	2-methylphenyl	High lipophilicity; potential pharmacological applications (inference from similar compounds)
4-Bromo-N-(2-nitrophenyl)benzamide	4-bromo	2-nitrophenyl	Orthogonal aromatic rings (dihedral angle: 79.2°); crystallographic studies
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	3-methyl	2-hydroxy-1,1-dimethylethyl	N,O-bidentate directing group for metal catalysis
2,4-Diethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide	2,4-diethoxy	5-methylthiadiazole	Thiadiazole moiety enhances heterocyclic reactivity
4-Methoxy-N-(5-phenylthiazol-2-yl)benzamide	4-methoxy	5-phenylthiazole	Antidiabetic activity via glucokinase activation

Key Observations :

• Electron-Donating vs. Electron-Withdrawing Groups : Ethoxy (electron-donating) and nitro (electron-withdrawing) substituents modulate electronic properties. For example, 4-bromo-N-(2-nitrophenyl)benzamide exhibits reduced electron density at the amide carbonyl, affecting hydrogen-bonding interactions .
• Heterocyclic N-Substituents : Thiadiazole or thiazole rings (e.g., in and ) introduce planar rigidity, enhancing binding to biological targets like glucokinase .
• Steric Effects : The 2-methylphenyl group in the target compound may hinder rotational freedom, influencing crystallographic packing compared to less bulky substituents (e.g., 2-hydroxy-1,1-dimethylethyl in ) .

Crystallographic and Computational Insights

• Software Tools : SHELX and WinGX () are widely used for crystal structure determination. The target compound’s structure could be resolved using these tools, with predicted torsional angles similar to 4-methoxy-N-phenyl derivatives .
• Molecular Docking : Docking studies () suggest that ethoxy substituents in the target compound may form hydrophobic interactions in enzyme binding pockets, complementing H-bonding motifs seen in sulfamoyl benzamides .